Cas no 916304-20-6 ((2-(Trifluoromethyl)pyridin-4-yl)methanamine)

• Product Name: (2-(Trifluoromethyl)pyridin-4-yl)methanamine
• CAS No: 916304-20-6
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD11100735
• CID: 996627
• PubChem ID: 55265285
• Update Time: 2024-10-26

(2-(Trifluoromethyl)pyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethyl)pyridin-4-yl)methanamine
• [2-(trifluoromethyl)pyridin-4-yl]methanamine
• C-(2-Trifluoromethyl-pyridin-4-yl)-methylamine
• 2-(Trifluoromethyl)-4-pyridinemethanamine (ACI)
• 4-Aminomethyl-2-trifluoromethylpyridine
• 1-[2-(Trifluoromethyl)pyridin-4-yl]methanamine
• PD137540
• SCHEMBL8256658
• DTXSID80717129
• CHEMBL4096085
• MFCD11100735
• EN300-243294
• PS-6668
• AB63146
• DA-31792
• AKOS006308682
• 916304-20-6
• AC-29139
• BDBM50232685
• LETQLOMLPJORPB-UHFFFAOYSA-N
• [2-(Trifluoromethyl)-4-pyridyl]methanamine
• AT13159

• MDL： MFCD11100735
• Inchi： 1S/C7H7F3N2/c8-7(9,10)6-3-5(4-11)1-2-12-6/h1-3H,4,11H2
• InChI Key： LETQLOMLPJORPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C=CN=1)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 197.6°C at 760 mmHg
• Flash Point: 73.3°C
• Refractive Index: 1.466
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

(2-(Trifluoromethyl)pyridin-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)